3,5-dimethoxy-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}benzamide

• IUPAC Name: 3,5-dimethoxy-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C20H20N2O4/c1-13-4-6-14(7-5-13)19-10-16(22-26-19)12-21-20(23)15-8-17(24-2)11-18(9-15)25-3/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: AWDNHQAXOHSICP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They are found in various natural products in organic chemistry.

Synthesis Analysis

Benzamide compounds are often synthesized starting from benzoic acid derivatives and amine derivatives. The products are usually purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamides can be analyzed using spectroscopic methods such as IR, 1H NMR, and 13C NMR.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including antioxidant activity, free radical scavenging, and metal chelating activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can be predicted using various methods. For example, the boiling point and density can be predicted.

Scientific Research Applications

Antioxidant Properties

• Benzamides, including F2493-0154, exhibit antioxidant activity. . These properties are crucial for combating oxidative stress and preventing cellular damage.

Antibacterial Activity

• In vitro studies have investigated the antibacterial potential of benzamide derivatives. F2493-0154 was tested against both gram-positive and gram-negative bacteria. .

Drug Development

• Benzamides have been explored as potential drug candidates. Their diverse biological activities make them attractive for drug discovery. .

Anti-Inflammatory Effects

• Some benzamides exhibit anti-inflammatory properties. Researchers have investigated their potential in managing inflammatory conditions. .

Industrial Applications

• Beyond medicine, benzamides find use in industrial sectors such as plastics, rubber, paper, and agriculture. .

Natural Product Chemistry

• Benzamides occur naturally in various compounds. Understanding their role in natural products provides insights into their biological significance. .

Mechanism of Action

Target of Action

The primary targets of the compound F2493-0154 are currently unknown. The compound belongs to the class of benzamides, which are known to interact with various biological targets, including enzymes, receptors, and transporters

Mode of Action

Benzamides, in general, are known to interact with their targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to changes in the conformation or activity of the target, thereby affecting its function.

Biochemical Pathways

Without specific target information, it’s challenging to outline the exact biochemical pathways affected by F2493-0154. Benzamides have been reported to exhibit antioxidant and antibacterial activities, suggesting that they may affect oxidative stress pathways and bacterial growth pathways .

Result of Action

The molecular and cellular effects of F2493-0154’s action are currently unknown. Given the reported antioxidant and antibacterial activities of similar benzamide compounds , it’s plausible that F2493-0154 may exhibit similar effects.

Future Directions

Benzamides have been used in drug discovery, suggesting potential future directions in medicinal chemistry and pharmaceutical research.